Cas no 894423-99-5 (DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II))

• Product Name: DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II)
• CAS No: 894423-99-5
• MF: C₃₉H₅₆Cl₂P₂Ru
• MW: 752.7g/mol
• MDL: MFCD09264277
• CID: 714755
• PubChem ID: 124202843
• Update Time: 2025-07-15

DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) Chemical and Physical Properties

Names and Identifiers

• Ruthenium,dichlorobis[9-(2-methylpropyl)-9-phosphabicyclo[3.3.1]nonane](3-phenyl-1H-inden-1-ylidene)-,(SP-5-31)- (9CI)
• 3-Phenyl-1H-inden-1-ylidene[bis(i-butylphoban)]ruthenium(II) dichloride
• 3-PHENYL-1H-INDEN-1-YLIDENE[BIS(I-BUTYLPHOBAN)]RUTHENIUM(II) DICHLORIDE NEOLYST™ M3
• Umicore M11
• ruthenium(IV) chloride
• CID 91827740
• DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II)
• Dichlorobis[9-(2-methylpropyl)-9-phosphabicyclo[3.3.1]nonane](3-phenyl-1H-inden-1-ylidene)ruthenium
• [1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro-(3-phenyl-1H-inden-1-ylidene)(tricyclohexylphosphine)ruthenium(Ⅱ)
• [1,3-Bis(2,4,6-triMethylphenyl)-2-iMidazolidinylidene]dichloro-(3-phenyl-1H-inden-1-ylidene)(tricyclohexylphosphine)rutheniuM(Ⅱ), 14% Ru, Product of UMicore
• [1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro-(3-phenyl-1H-inden-1-ylidene)(tricyclohexylphosphine)ruthenium(II), 14% Ru, Product of Umicore
• 3-Phenyl-1H-inden-1-ylidene[bis(i-butylphobane)]ruthenium(II) dichloride
• Ruthenium, dichlorobis[9-(2-methylpropyl)-9-phosphabicyclo[3.3.1]nonane](3-phenyl-1H-inden-1-ylidene)-, (SP-5-31)-
• Dichlorobis(9-isobutyl-9-phosphabicyclo[3.3.1]nonane)(3-phenyl-1H-inden-1-ylidene)ruthenium(II)
• dichloro-(3-phenylinden-1-ylidene)ruthenium;9-(2-methylpropyl)-9-phosphabicyclo[3.3.1]nonane
• 894423-99-5

• MDL： MFCD09264277
• Inchi： 1S/C39H50P2.2ClH.Ru/c1-26(2)24-40-30-14-10-20-39(40,21-11-15-30)36-35-29(23-33(40)34(35)28-12-6-5-7-13-28)22-32-37(36)41(25-27(3)4)31-16-8-18-38(32,41)19-9-17-31;;;/h5-7,12-13,22,26-27,30-31H,8-11,14-21,24-25H2,1-4H3;2*1H;/q+2;;;+2/p-2
• InChI Key： NPDUMDVEYOQJRY-UHFFFAOYSA-L
• SMILES： [Ru](=C1C2=CC3=C(C4=C2C(C2C=CC=CC=2)=C1[P+]1(CC(C)C)C2CCCC14CCC2)[P+]1(CC(C)C)C2CCCC13CCC2)(Cl)Cl

Computed Properties

• Exact Mass: 758.227771g/mol
• Monoisotopic Mass: 758.227771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 27.18000
• LogP: 13.03930
• Vapor Pressure: No data available

DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II)

DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) and Its Significance in Modern Catalysis

The compound with the CAS number 894423-99-5 is known as DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II), a fascinating organometallic complex that has garnered significant attention in the field of catalysis and chemical synthesis. This complex, featuring a Ruthenium(II) center coordinated to a unique ligand system, has demonstrated remarkable properties that make it a valuable tool in various industrial and academic applications.

The ligand system of this compound is particularly noteworthy, consisting of a bidentate ligand that combines a phenyl-substituted indene moiety with two isobutylphobane units. The indene ring, characterized by its aromatic stability and electronic properties, interacts synergistically with the Ruthenium(II) center, enhancing the overall catalytic activity. This interaction has been extensively studied in recent years, revealing insights into the mechanisms of catalytic transformations such as hydrogenation, oxidation, and C-C coupling reactions.

One of the most striking features of DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) is its ability to facilitate highly selective reactions under mild conditions. This property is particularly advantageous in industrial settings where energy efficiency and environmental impact are critical considerations. Recent studies have highlighted its efficacy in the synthesis of fine chemicals, where it can achieve conversions and selectivities that are difficult to attain with conventional catalysts.

The use of this compound in cross-coupling reactions has been particularly noteworthy. Cross-coupling reactions are fundamental to modern organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. The Ruthenium-based catalyst has shown exceptional performance in Suzuki-Miyaura and Heck reactions, where it promotes the formation of carbon-carbon bonds with high efficiency and minimal byproduct formation. These findings have opened new avenues for the development of more sustainable synthetic routes in pharmaceuticals and materials science.

In addition to its role in cross-coupling reactions, DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) has been explored for its potential in photoredox catalysis. Photoredox catalysis leverages light as an energy source to drive chemical transformations, offering a greener alternative to traditional thermal methods. The compound's ability to absorb visible light and transfer electrons efficiently has been harnessed in various oxidation-reduction reactions, including the functionalization of alkenes and aromatics. This capability aligns with the growing trend towards sustainable chemistry, where energy-efficient processes are prioritized.

The design of the ligand system in this complex is another area of significant interest. The combination of the phenyl-indene unit with isobutylphobane groups provides a unique balance of steric bulk and electronic tuning. This balance allows for precise control over the catalytic activity, enabling researchers to fine-tune reaction conditions for optimal performance. Such tunability is crucial for developing catalysts that can be tailored to specific synthetic needs, further expanding the utility of this compound in diverse applications.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have provided insights into the electronic structure and coordination geometry of the Ruthenium center, helping to rationalize its catalytic properties. These computational approaches have complemented experimental investigations, offering a more comprehensive view of how this complex functions at the molecular level.

The industrial relevance of DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) extends beyond academic research. Its application in large-scale processes has been explored, particularly in the pharmaceutical industry where it has been used to synthesize key intermediates for active pharmaceutical ingredients (APIs). The compound's ability to operate under mild conditions reduces energy consumption and waste generation, making it an attractive option for green chemistry initiatives.

In conclusion, DICHLORO-(3-PHENYL-1H-INDEN-1-YLIDENE)BIS(ISOBUTYLPHOBANE)RUTHENIUM(II) represents a significant advancement in catalytic chemistry. Its unique ligand system and remarkable properties make it a versatile tool for various synthetic applications. As research continues to uncover new aspects of its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.